Cas no 5628-72-8 (2-Methyl-3-phenylpropanoic acid)

• Product Name: 2-Methyl-3-phenylpropanoic acid
• CAS No: 5628-72-8
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 2667141
• Update Time: 2023-08-06

2-Methyl-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (+/-)-alpha-methylhydrocinnamic acid
• 2-Methyl-3-phenylpropanoic acid
• 2-Benzylpropionic acid
• alpha-Methylhydrocinnamic acid
• 2-Methyl-3-phenylpropionic acid
• 2-Benzylpropanoic acid
• 2-methyl-3-phenyl-propionic acid
• MCIIDRLDHRQKPH-UHFFFAOYSA-N
• Benzenepropanoic acid, alpha-methyl-
• alpha-methylhydrocinnamicacid
• alpha-Methyl-hydrocinnamic acid
• 2-Methyl-3-phenylpropanoic acid #
• NSC243716

• Inchi： 1S/C10H12O2/c1-8(10(11)12)7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,11,12)
• InChI Key： MCIIDRLDHRQKPH-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids